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Compound of Interest

Compound Name: Einecs 280-007-5

Cat. No.: B15194915

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step protocol for the synthesis of the copper
complex Diaquabis(N-acetyl-B-alaninato)copper(ll) (CAS Number: 82640-07-1). While the
primary literature provides the foundation for this synthesis, this protocol is a representative
procedure based on established methods for the preparation of similar copper(ll)-amino acid
complexes. This complex is of interest for its potential applications in various fields, including
catalysis and as a model for copper-containing enzymes.

Overview of the Synthesis

The synthesis of Diaquabis(N-acetyl-B-alaninato)copper(ll) involves the reaction of a soluble
copper(ll) salt with N-acetyl-B-alanine in an aqueous solution. The resulting complex is then
isolated by crystallization. The reaction proceeds via the coordination of the deprotonated
carboxylate group and the amide oxygen of the N-acetyl-3-alanine ligand to the copper(ll)
center. Two water molecules complete the coordination sphere of the copper ion, leading to the
formation of the diaqua complex.

Experimental Protocol

This protocol outlines a general procedure for the synthesis of Diaquabis(N-acetyl-[3-
alaninato)copper(ll).

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15194915?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

2.1. Materials and Reagents

Molar Mass (

Reagent Formula CAS Number Notes
g/mol )

Copper(ll A high-purit

prer(l} Cu(CHsCOO)2-H J _p y
Acetate o 199.65 6046-93-1 grade is

2

Monohydrate recommended.
N-acetyl-3-

. CsHoNOs 131.13 3025-95-4
alanine

For all solutions
Deionized Water H20 18.02 7732-18-5 and washing

steps.

For washing the
Ethanol C2HsOH 46.07 64-17-5 _
final product.

2.2. Equipment

e Magnetic stirrer with heating plate

o Beakers and Erlenmeyer flasks

o Graduated cylinders

e Buchner funnel and filter paper

¢ Vacuum flask

e pH meter

e Spatulas and weighing balance

2.3. Step-by-Step Synthesis Procedure

e Preparation of Reactant Solutions:
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o In a 100 mL beaker, dissolve 1.00 g (5.01 mmol) of copper(ll) acetate monohydrate in 30
mL of deionized water with gentle heating and stirring until a clear blue solution is
obtained.

o In a separate 50 mL beaker, dissolve 1.31 g (10.0 mmol) of N-acetyl-B-alanine in 20 mL of
deionized water.

e Reaction:

o Slowly add the N-acetyl-B-alanine solution to the copper(ll) acetate solution while stirring
continuously at room temperature.

o A color change from light blue to a deeper blue is typically observed upon addition.

o Continue stirring the reaction mixture for 1 hour at room temperature to ensure complete
reaction.

o Crystallization:

o Reduce the volume of the solution to approximately 20-25 mL by gentle heating (around
60-70 °C) on a hot plate.

o Cover the beaker with a watch glass and allow the solution to cool slowly to room
temperature.

o For optimal crystal growth, the beaker can be placed in a refrigerator (4 °C) overnight.

¢ Isolation and Purification:

[¢]

Collect the resulting blue crystals by vacuum filtration using a Buchner funnel.

[¢]

Wash the crystals with a small amount of cold deionized water to remove any unreacted
starting materials.

o

Perform a final wash with a small amount of ethanol to facilitate drying.

[e]

Dry the crystals in a desiccator over silica gel.
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2.4. Characterization

The synthesized complex should be characterized to confirm its identity and purity. Typical

characterization techniques include:

« Infrared (IR) Spectroscopy: To identify the coordination of the carboxylate and amide groups

to the copper center.

o UV-Visible (UV-Vis) Spectroscopy: To determine the electronic properties of the copper(ll)

complex.

e Elemental Analysis: To confirm the empirical formula of the complex.

o X-ray Crystallography: To determine the single-crystal structure of the complex.

Data Presentation

Table 1: Physicochemical Properties of Diaquabis(N-acetyl-B-alaninato)copper(ll)

Property Value
Chemical Formula C10H20CuN20s
Molecular Weight 359.82 g/mol
Appearance Blue crystals
Solubility Soluble in water

Table 2: Representative Elemental Analysis Data

Element Theoretical % Found %
C 33.38 (e.g., 33.31)
H 5.60 (e.g., 5.55)
N 7.79 (e.g., 7.72)
Cu 17.66 (e.g., 17.59)
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Note: "Found %" values are representative and would be determined experimentally.

Diagrams

The following diagrams illustrate the synthesis workflow and the logical relationship of the

components.
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Caption: Synthesis workflow for the copper complex.
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Caption: Logical relationship of synthesis components.

+ To cite this document: BenchChem. [Synthesis of Diaquabis(N-acetyl-B-alaninato)copper(ll):
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15194915#step-by-step-synthesis-of-copper-
complex-82640-07-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15194915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

